Des-3-pyridylmethyl Indinavir (>90per cent)
Des-3-pyridylmethyl Indinavir (>90per cent)
Brand Name:
Vulcanchem
CAS No.:
150323-38-9
VCID:
VC0026214
InChI:
InChI=1S/C30H42N4O4/c1-30(2,3)33-29(38)25-18-31-13-14-34(25)19-23(35)16-22(15-20-9-5-4-6-10-20)28(37)32-27-24-12-8-7-11-21(24)17-26(27)36/h4-12,22-23,25-27,31,35-36H,13-19H2,1-3H3,(H,32,37)(H,33,38)/t22-,23+,25+,26-,27+/m1/s1
SMILES:
CC(C)(C)NC(=O)C1CNCCN1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O
Molecular Formula:
C₃₀H₄₂N₄O₄
Molecular Weight:
522.7 g/mol
Des-3-pyridylmethyl Indinavir (>90per cent)
CAS No.: 150323-38-9
Reference Standards
VCID: VC0026214
Molecular Formula: C₃₀H₄₂N₄O₄
Molecular Weight: 522.7 g/mol
| CAS No. | 150323-38-9 |
|---|---|
| Product Name | Des-3-pyridylmethyl Indinavir (>90per cent) |
| Molecular Formula | C₃₀H₄₂N₄O₄ |
| Molecular Weight | 522.7 g/mol |
| IUPAC Name | (2S)-1-[(2S,4R)-4-benzyl-2-hydroxy-5-[[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]amino]-5-oxopentyl]-N-tert-butylpiperazine-2-carboxamide |
| Standard InChI | InChI=1S/C30H42N4O4/c1-30(2,3)33-29(38)25-18-31-13-14-34(25)19-23(35)16-22(15-20-9-5-4-6-10-20)28(37)32-27-24-12-8-7-11-21(24)17-26(27)36/h4-12,22-23,25-27,31,35-36H,13-19H2,1-3H3,(H,32,37)(H,33,38)/t22-,23+,25+,26-,27+/m1/s1 |
| Standard InChIKey | MKMGKCALCCOODL-XXEBQWMLSA-N |
| Isomeric SMILES | CC(C)(C)NC(=O)[C@@H]1CNCCN1C[C@H](C[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H]3[C@@H](CC4=CC=CC=C34)O)O |
| SMILES | CC(C)(C)NC(=O)C1CNCCN1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O |
| Canonical SMILES | CC(C)(C)NC(=O)C1CNCCN1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O |
| Synonyms | 2,3,5-Trideoxy-N-[(1S,2R)-2,3-dihydro-2-hydroxy-1H-inden-1-yl]-5-[(2S)-2-[[(1,1-dimethylethyl)amino]carbonyl]-1-piperazinyl]-2-(phenylmethyl)-D-erythro-pentonamide; |
| PubChem Compound | 5479517 |
| Last Modified | Nov 11 2021 |
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